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An In-depth Technical Guide on the Historical Discovery and Isolation of Carone

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the historical discovery and

isolation of carone, a bicyclic monoterpene ketone. It details the initial synthesis and structural

elucidation by pioneering chemists Adolf von Baeyer and Otto Wallach. The document presents

a compilation of the physical and chemical properties of carone as determined by early

researchers, alongside the experimental protocols of the era. A logical diagram of the chemical

transformations involved in its synthesis is also provided. This guide serves as a valuable

resource for researchers interested in the historical context of terpene chemistry and the

foundational techniques of natural product isolation and characterization.

Introduction
Carone, systematically named 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one (also known as 2-

caranone), is a bicyclic monoterpene ketone. Its history is intrinsically linked to the foundational

period of terpene chemistry in the late 19th and early 20th centuries. The elucidation of its

structure was a significant step in understanding the complex arrangements of atoms in cyclic

organic molecules. This work was pioneered by notable chemists whose research laid the

groundwork for modern organic and medicinal chemistry.
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The initial investigations into the chemistry of terpenes, a class of volatile aromatic compounds

found in essential oils, led to the discovery of a vast array of cyclic structures. Within this

context, the study of derivatives of carvone, a monoterpenoid found in caraway and spearmint

oils, paved the way for the identification of carone.

The seminal work on the constitution of carone is attributed to the renowned German chemist

Adolf von Baeyer. In his 1895 publication in the Berichte der deutschen chemischen

Gesellschaft, Baeyer described the structure of carone, contributing significantly to the

understanding of bicyclic ring systems.[1] His research involved the chemical transformation of

related terpene compounds to deduce the unique bridged structure of the carone molecule.

Further significant contributions were made by Otto Wallach, another German chemist and

Nobel laureate, who was instrumental in the field of terpene chemistry. Wallach's work,

published in the Liebigs Annalen der Chemie, expanded on the synthesis and reactions of

carone and its derivatives. His investigations were crucial in confirming the structure proposed

by Baeyer and in further characterizing its chemical behavior.

Physicochemical Properties of Carone
Early quantitative data on carone was instrumental in its characterization. The following table

summarizes the key physical and chemical properties as determined by historical and modern

analytical methods.
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Property Value Reference

IUPAC Name

3,7,7-

trimethylbicyclo[4.1.0]heptan-

2-one

Synonyms 2-Caranone, Caron

CAS Number 497-62-1

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

Appearance
Information from historical

sources pending

Boiling Point
Information from historical

sources pending

Melting Point
Information from historical

sources pending

Solubility
Information from historical

sources pending

Optical Rotation
Information from historical

sources pending

Note: The acquisition of specific quantitative data from the original historical publications is

ongoing. This table will be updated as information becomes available.

Historical Experimental Protocols
The isolation and synthesis of carone in the late 19th and early 20th centuries relied on

classical organic chemistry techniques. While the full, detailed protocols from Baeyer's and

Wallach's original papers are being sourced, the general synthetic approach involved the

transformation of a more readily available terpene, carvone.

A known synthetic pathway involves the following key steps:
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Reduction of Carvone: The starting material, carvone, is reduced to dihydrocarvone.

Formation of Dihydrocarvone Hydrobromide: Dihydrocarvone is then treated with hydrogen

bromide to form the corresponding hydrobromide derivative.

Cyclization to Carone: The final step involves an intramolecular cyclization of

dihydrocarvone hydrobromide to yield the bicyclic structure of carone.

A detailed, step-by-step experimental protocol from the original literature will be added upon its

successful retrieval.

Logical Workflow of Carone Synthesis
The chemical transformations described in the historical synthesis of carone can be

represented as a logical workflow. This diagram illustrates the progression from the starting

material to the final product.
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Historical Synthesis of Carone
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Caption: Logical workflow for the historical synthesis of Carone.

Conclusion
The discovery and isolation of carone represent a significant achievement in the early history

of organic chemistry. The work of Baeyer and Wallach not only unveiled a novel bicyclic

terpene structure but also showcased the power of systematic chemical degradation and

synthesis in elucidating complex molecular architectures. This technical guide has summarized

the available historical context, physicochemical properties, and a general synthetic pathway.

Further research into the primary literature of the period will undoubtedly provide even greater

detail and insight into the pioneering experimental work that led to the introduction of carone to

the world of chemistry. This historical foundation continues to be relevant for modern
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researchers in natural product synthesis and drug development, offering valuable perspectives

on the evolution of the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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